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Compound of Interest

Compound Name: 4-Hydroxyisophthalic acid

Cat. No.: B119482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxyisophthalic acid, a

molecule of interest in pharmaceutical and polymer sciences. This document details its

chemical structure, physicochemical properties, and established synthesis protocols, offering

valuable information for research and development applications.

Chemical Structure and Identification
4-Hydroxyisophthalic acid, also known as 4-hydroxy-1,3-benzenedicarboxylic acid, is an

aromatic compound.[1] Its structure consists of a benzene ring substituted with two carboxylic

acid groups at positions 1 and 3, and a hydroxyl group at position 4. This arrangement of

functional groups dictates its chemical properties and reactivity.

The IUPAC name for this compound is 4-hydroxybenzene-1,3-dicarboxylic acid.[1] It is

recognized by the CAS Registry Number 636-46-4.[2]

Below is a diagram illustrating the chemical structure of 4-Hydroxyisophthalic acid.

Caption: 2D structure of 4-Hydroxyisophthalic acid with numbered ring positions.
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4-Hydroxyisophthalic acid is a white to off-white crystalline powder.[3] It is known as an

impurity in the commercial synthesis of acetylsalicylic acid (aspirin) and has been investigated

as a potential improvement over aspirin itself.[2][4][5] The compound also finds application as a

monomer in the synthesis of polymers, such as polyesters and polyamides.[3]

The key physicochemical properties of 4-Hydroxyisophthalic acid are summarized in the

table below for easy reference.

Property Value Reference(s)

IUPAC Name
4-hydroxybenzene-1,3-

dicarboxylic acid
[1]

Synonyms

4-Hydroxy-1,3-

benzenedicarboxylic acid, 4-

HIPA

[1]

CAS Number 636-46-4 [2]

Molecular Formula C₈H₆O₅ [1][2]

Molecular Weight 182.13 g/mol [2]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 314-315 °C (decomposes)

Water Solubility 0.3 g/L (at 24 °C) [3]

InChI Key
BCEQKAQCUWUNML-

UHFFFAOYSA-N
[6]

Canonical SMILES
C1=CC(=C(C=C1C(=O)O)C(=

O)O)O
[1]

Research indicates that 4-Hydroxyisophthalic acid possesses antioxidant properties,

enabling it to scavenge free radicals.[7] It has also demonstrated neuroprotective effects in

preclinical models of cerebral ischemia and Parkinson's disease.[7] Furthermore, the

compound exhibits anti-inflammatory effects by inhibiting enzyme activity in neutrophils.[7]
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Experimental Protocols: Synthesis of 4-
Hydroxyisophthalic Acid
Several methods for the synthesis of 4-Hydroxyisophthalic acid have been reported. One

notable method is a modification of the Kolbe-Schmitt reaction, which involves the high-

pressure carbonation of a potassium salt of a hydroxybenzoic acid.[8]

This protocol is based on a patented method for producing 4-hydroxyisophthalic acid in high

yields.[8]

Objective: To synthesize 4-Hydroxyisophthalic acid by reacting dipotassium salicylate with

carbon dioxide under high pressure and temperature.

Materials:

Solid dipotassium salicylate

Potassium carbonate

Carbon dioxide (gas)

Hydrochloric acid (concentrated)

Water

300 ml reaction bomb (autoclave)

Procedure:

A mixture of 21.4 g of solid dipotassium salicylate and 21.4 g of potassium carbonate is dried

and placed in a 300 ml reaction bomb.[8]

The reaction bomb is sealed and then pressurized with carbon dioxide to 1500 p.s.i.g.[8]

The mixture is heated to 350 °C and maintained at this temperature for 6 hours.[8]

After the reaction period, the bomb is cooled, and the excess pressure is carefully vented.
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The solid reaction product is removed from the bomb and dissolved in water.

The aqueous solution is then acidified with concentrated hydrochloric acid, which causes the

precipitation of the crude product.

The precipitate is purified by repeated reprecipitation from water with hydrochloric acid to

yield the final product, 4-Hydroxyisophthalic acid.[8]

The logical workflow for this synthesis is depicted in the diagram below.
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Synthesis Workflow for 4-Hydroxyisophthalic Acid

Reactant Preparation

High-Pressure Reaction

Product Isolation & Purification

Mix & Dry:
Dipotassium Salicylate
+ Potassium Carbonate

Pressurize with CO2 (1500 psig)
Heat to 350°C for 6 hours

Load into
Autoclave

Cool, Vent & Dissolve
Product in Water

Extract from
Autoclave

Acidify with HCl
to Precipitate Crude Product

Purify by
Reprecipitation

Final Product:
4-Hydroxyisophthalic Acid

Click to download full resolution via product page

Caption: A flowchart of the synthesis of 4-Hydroxyisophthalic acid via carbonation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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